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Compound of Interest

Compound Name: Ellagic acid-13C12

Cat. No.: B12371168 Get Quote

For researchers, scientists, and drug development professionals, the use of stable isotope-

labeled internal standards is paramount for achieving accurate and reproducible results in

quantitative analyses. This technical guide provides an in-depth overview of Ellagic acid-
13C12, a valuable tool for various research applications, with a focus on its suppliers,

purchasing options, and experimental use.

Supplier and Purchasing Options for Ellagic Acid-
13C12
Ellagic acid-13C12 is a specialized chemical and is available from a select number of

suppliers who focus on stable isotope-labeled compounds for research purposes. The primary

suppliers identified are MedChemExpress (MCE) and BOC Sciences. While pricing is often

provided upon request for a formal quotation, some technical specifications are readily

available.

Supplier
Catalog
Number

Purity
Isotopic
Enrichment

Available
Quantities

MedChemExpres

s (MCE)
HY-B0183S 96.99% (HPLC) 99.4%

Available upon

request

BOC Sciences Not specified Not specified Not specified
Available upon

request
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Note: Researchers are advised to contact the suppliers directly to obtain current pricing,

availability, and detailed certificates of analysis.

Key Biological Activities and Signaling Pathways
Ellagic acid is a natural polyphenol with known antioxidant, anti-inflammatory, and anti-

proliferative properties. Its isotopically labeled form, Ellagic acid-13C12, is an ideal internal

standard for studying its pharmacokinetics and mechanism of action. A significant aspect of

Ellagic acid's biological activity is its role as a potent inhibitor of Casein Kinase 2 (CK2) and Src

homology region 2 domain-containing phosphatase 2 (SHP2).[1][2][3]

Inhibition of the CK2 Signaling Pathway
Casein Kinase 2 (CK2) is a serine/threonine kinase that is often overexpressed in cancer cells,

where it promotes proliferation and suppresses apoptosis. Ellagic acid has been identified as a

potent and selective inhibitor of CK2.[1][3] By inhibiting CK2, Ellagic acid can disrupt

downstream signaling pathways that contribute to tumor growth.
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Ellagic acid inhibits the pro-survival CK2 signaling pathway.

Inhibition of the SHP2 Signaling Pathway
SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in the RAS-

MAPK and PI3K-AKT signaling pathways, which are frequently dysregulated in cancer.[2]

Ellagic acid acts as a competitive inhibitor of SHP2, thereby blocking its function and

downstream signaling cascades that promote cell proliferation and survival.[2]
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Ellagic acid blocks the oncogenic SHP2 signaling pathway.

Experimental Protocols: Quantitative Analysis Using
Ellagic Acid-13C12 as an Internal Standard
The primary application of Ellagic acid-13C12 is as an internal standard in quantitative

analysis, typically by liquid chromatography-mass spectrometry (LC-MS). The use of a stable

isotope-labeled internal standard is the gold standard for correcting for variability during sample

preparation and analysis, leading to highly accurate and precise measurements.

General Experimental Workflow
The following diagram outlines a typical workflow for a quantitative LC-MS experiment using a

13C-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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